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Compound of Interest

Compound Name: (But-3-yn-2-yl)cyclohexane

Cat. No.: B15322610 Get Quote

An In-depth Technical Guide on (But-3-yn-2-
yl)cyclohexane
A comprehensive review of available data on the physical, chemical, and biological properties

of (But-3-yn-2-yl)cyclohexane reveals a significant gap in the scientific literature. Currently,

there is a lack of specific experimental and calculated data for this particular compound.

While information on structurally related molecules is accessible, data directly pertaining to

(But-3-yn-2-yl)cyclohexane, including its synthesis, reactivity, and potential biological

applications, remains largely undocumented in public databases and scientific publications.

This guide will, therefore, summarize the available information on closely related analogs to

provide a contextual understanding, while highlighting the absence of specific data for the

target compound.

Physicochemical Properties
There is no experimentally determined or computationally predicted data available for the

physical and chemical properties of (But-3-yn-2-yl)cyclohexane in the searched scientific

databases. To provide some context, the properties of a structurally similar, albeit different,

compound, (But-1-en-3-yn-2-yl)cyclohexane, are presented in Table 1. It is crucial to note that

the presence of a double bond in this analog will significantly influence its properties compared

to the requested saturated cyclohexane ring.
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Table 1: Computed Physicochemical Properties of (But-1-en-3-yn-2-yl)cyclohexane[1]

Property Value

Molecular Formula C10H14

Molecular Weight 134.22 g/mol

XLogP3 4.1

Exact Mass 134.109550447 Da

Topological Polar Surface Area 0 Å²

Heavy Atom Count 10

Complexity 162

Note: These values are for (But-1-en-3-yn-2-yl)cyclohexane and should not be considered

representative of (But-3-yn-2-yl)cyclohexane.

Synthesis and Reactivity
No specific synthetic routes or reactivity data for (But-3-yn-2-yl)cyclohexane were found in

the available literature. General methods for the synthesis of similar structures, such as other

substituted cyclohexanes and alkynes, could potentially be adapted. For instance, the

synthesis of aryl-2-methyl-3-butyn-2-ols has been achieved through Sonogashira coupling

reactions, which could theoretically be modified for the synthesis of the target compound.[2]

However, without experimental validation, any proposed synthetic pathway remains

speculative.

Biological Activity and Drug Development
There is no information available regarding the biological activity, potential therapeutic uses, or

involvement in any signaling pathways for (But-3-yn-2-yl)cyclohexane. Searches for its

application in drug development yielded no results. While cyclohexane derivatives are present

in some pharmaceuticals, and various phytochemicals with cyclic structures exhibit biological

activity, no direct link to (But-3-yn-2-yl)cyclohexane has been established.[3][4][5][6][7]
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Experimental Protocols
Due to the absence of published research on (But-3-yn-2-yl)cyclohexane, no experimental

protocols for its synthesis, characterization, or biological evaluation can be provided.

Visualizations
As no signaling pathways, experimental workflows, or logical relationships involving (But-3-yn-
2-yl)cyclohexane have been described in the literature, the creation of Graphviz diagrams as

requested is not possible.

Conclusion
This technical guide serves to highlight the current lack of scientific information on (But-3-yn-2-
yl)cyclohexane. While the core requirements of providing quantitative data, experimental

protocols, and visualizations cannot be met due to the absence of primary data, this report

underscores a potential area for future research. The synthesis, characterization, and biological

evaluation of this compound could offer new insights into the structure-activity relationships of

alkyne-substituted cyclohexanes. Researchers and drug development professionals interested

in this molecule would need to undertake foundational research to establish its basic properties

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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